6-Methyloctadecane

Specification

• CAS No.: 10544-96-4
• Molecular Formula: C19H40
• Molecular Weight: 268.5 g/mol
• IUPAC Name: 6-methyloctadecane
• Standard InChI: InChI=1S/C19H40/c1-4-6-8-9-10-11-12-13-14-16-18-19(3)17-15-7-5-2/h19H,4-18H2,1-3H3
• Standard InChI Key: MMQAZWNADBJFCD-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCC(C)CCCCC
• Canonical SMILES: CCCCCCCCCCCCC(C)CCCCC

Introduction

6-Methyloctadecane, also known as Octadecane, 6-methyl-, is a hydrocarbon with the molecular formula C19H40. It belongs to the class of alkanes, which are saturated hydrocarbons. This compound is structurally similar to octadecane but has a methyl group attached at the sixth carbon atom.

Spectroscopic and Structural Data

The structure of 6-methyloctadecane can be visualized using its IUPAC Standard InChIKey: MMQAZWNADBJFCD-UHFFFAOYSA-N. The compound's chemical structure is available in various formats, including a two-dimensional (2D) Mol file for detailed analysis.

Research Findings and Studies

Research on alkylated alkanes like 6-methyloctadecane often focuses on their physical properties rather than biological activities due to their non-polar nature and lack of functional groups that typically contribute to bioactivity.

In studies involving plant extracts with antimicrobial activity, non-polar compounds such as branched alkanes have been identified alongside other bioactive molecules like phenolics and terpenoids. These findings suggest that while not directly implicated in bioactivity themselves, such hydrocarbons may coexist with or facilitate the extraction of more active components from natural sources.